Cas no 672951-68-7 (2-2,4-Dichloro(methylsulfonyl)anilino-N-methyl-N-phenylacetamide)

• Product Name: 2-2,4-Dichloro(methylsulfonyl)anilino-N-methyl-N-phenylacetamide
• CAS No: 672951-68-7
• CID: 4656645
• Update Time: 2025-06-11

2-2,4-Dichloro(methylsulfonyl)anilino-N-methyl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2,4-DICHLORO(METHYLSULFONYL)ANILINO]-N-METHYL-N-PHENYLACETAMIDE
• Acetamide, 2-[(2,4-dichlorophenyl)(methylsulfonyl)amino]-N-methyl-N-phenyl-
• 2-2,4-Dichloro(methylsulfonyl)anilino-N-methyl-N-phenylacetamide

Additional information on 2-2,4-Dichloro(methylsulfonyl)anilino-N-methyl-N-phenylacetamide

Comprehensive Overview of 2-2,4-Dichloro(methylsulfonyl)anilino-N-methyl-N-phenylacetamide (CAS No. 672951-68-7)

2-2,4-Dichloro(methylsulfonyl)anilino-N-methyl-N-phenylacetamide (CAS No. 672951-68-7) is a specialized organic compound with a unique molecular structure that combines dichloro, methylsulfonyl, and phenylacetamide functional groups. This compound has garnered significant attention in the fields of agrochemical research and pharmaceutical development due to its potential applications as an intermediate in the synthesis of bioactive molecules. Its anilino-N-methyl-N-phenylacetamide backbone is particularly noteworthy for its role in enhancing chemical stability and biological activity.

In recent years, the demand for sulfonyl-containing compounds like 2-2,4-Dichloro(methylsulfonyl)anilino-N-methyl-N-phenylacetamide has surged, driven by their versatility in drug discovery and crop protection. Researchers are increasingly exploring its derivatives for their potential to address global challenges such as pest resistance and sustainable agriculture. The compound's methylsulfonyl group is a key feature that contributes to its reactivity, making it a valuable building block for designing novel herbicides and fungicides.

From a synthetic chemistry perspective, CAS No. 672951-68-7 exemplifies the growing trend toward green chemistry and atom-efficient synthesis. Its structural complexity offers opportunities for optimizing reaction pathways to reduce waste and energy consumption. This aligns with the broader industry shift toward environmentally friendly chemical processes, a topic frequently searched by professionals in the field.

The compound's dichloro-substituted aniline moiety is another area of interest, as it is often associated with enhanced bioactivity. This characteristic has led to its inclusion in studies targeting enzyme inhibition and receptor modulation, particularly in the context of plant disease management. Given the rising concerns over food security, such applications are highly relevant to current agricultural research priorities.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize 2-2,4-Dichloro(methylsulfonyl)anilino-N-methyl-N-phenylacetamide, ensuring its purity and consistency for research purposes. Quality control is critical, as even minor impurities can significantly impact its performance in downstream applications. This underscores the importance of high-purity intermediates in modern chemical synthesis.

Looking ahead, the potential of CAS No. 672951-68-7 extends beyond traditional uses. Innovations in nanotechnology and smart materials may unlock new applications for this compound, particularly in controlled-release formulations and targeted delivery systems. As the scientific community continues to explore its properties, 2-2,4-Dichloro(methylsulfonyl)anilino-N-methyl-N-phenylacetamide is poised to remain a compound of significant interest in both academic and industrial settings.